Lipophilicity Tuning: Comparison with 5-Bromo Regioisomer and N-Methyl Analog
The target compound occupies a distinct intermediate lipophilicity window (XLogP3 = 2.3) compared to its two most immediate analogs: the 5-bromo regioisomer [(5-bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine (CAS 851452-55-6, XLogP3 = 2.7) and the N-methyl analog [(4-bromothiophen-2-yl)methyl](methyl)amine (CAS 814255-78-2, XLogP3 = 1.7) [1][2]. This 0.4–0.6 log unit difference translates to approximately a 2.5- to 4-fold difference in partition coefficient, sufficient to meaningfully alter membrane permeability and solubility in biological assays [3]. The target compound thus avoids the excessive hydrophobicity of the 5-bromo isomer (which may promote promiscuous binding or aggregation) and the lower permeability risk of the N-methyl analog.
| Evidence Dimension | Lipophilicity (XLogP3, computed by PubChem/Cactvs 3.4.6.11) |
|---|---|
| Target Compound Data | XLogP3 = 2.3 |
| Comparator Or Baseline | 5-Bromo regioisomer (CAS 851452-55-6): XLogP3 = 2.7; N-Methyl analog (CAS 814255-78-2): XLogP3 = 1.7 |
| Quantified Difference | ΔXLogP3 = −0.4 vs. 5-Br isomer; ΔXLogP3 = +0.6 vs. N-methyl analog |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18) using canonical SMILES structures |
Why This Matters
For medicinal chemistry programs targeting CNS or oral bioavailability, a 0.4–0.6 log unit shift in XLogP3 can determine whether a compound falls within or outside the optimal range for membrane permeability (typically LogP 1–4), directly influencing hit-to-lead prioritization decisions.
- [1] PubChem Compound Summary for CID 28833173, [(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28833173 (accessed 2026-05-01). View Source
- [2] PubChem Compound Summary for CID 2449435, N-[(5-bromothiophen-2-yl)methyl]prop-2-en-1-amine (CAS 851452-55-6); and PubChem Compound Summary for CID 42282034, 1-(4-Bromothiophen-2-yl)-N-methylmethanamine (CAS 814255-78-2). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/851452-55-6; https://pubchem.ncbi.nlm.nih.gov/compound/814255-78-2 (accessed 2026-05-01). View Source
- [3] Waring, M.J. Lipophilicity in Drug Discovery. Expert Opinion on Drug Discovery, 2010, 5, 235–248. https://doi.org/10.1517/17460441003605098 (class-level inference for LogP-permeability relationships). View Source
